Cas no 52189-87-4 (4-(4-Benzyloxyphenyl)Phenol)

• Product Name: 4-(4-Benzyloxyphenyl)Phenol
• CAS No: 52189-87-4
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• MDL: MFCD06802272
• CID: 360316
• PubChem ID: 15268847
• Update Time: 2025-04-19

4-(4-Benzyloxyphenyl)Phenol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 4'-(phenylmethoxy)-
• 4-(4-phenylmethoxyphenyl)phenol
• 4'-(BENZYLOXY)[1,1'-BIPHENYL]-4-OL
• 4'-benzyloxybiphenyl-4-ol
• XMABUKPWADGWEW-UHFFFAOYSA-N
• AKOS004116578
• 4-(4-Benzyloxyphenyl)phenol
• 4'-Benzyloxy-biphenyl-4-ol
• BS-32513
• MFCD06802272
• 4'-(BENZYLOXY)-[1,1'-BIPHENYL]-4-OL
• DTXSID20570735
• BB 0223323
• 52189-87-4
• SCHEMBL254671
• 4-(4'-benzyloxyphenyl)phenol
• 4-(4-Benzyloxyphenyl)Phenol

• MDL： MFCD06802272
• Inchi： 1S/C19H16O2/c20-18-10-6-16(7-11-18)17-8-12-19(13-9-17)21-14-15-4-2-1-3-5-15/h1-13,20H,14H2
• InChI Key： XMABUKPWADGWEW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 276.11508
• Monoisotopic Mass: 276.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

4-(4-Benzyloxyphenyl)Phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives